(Z)-3-(3,4-Dimethoxy-phenyl)-2-pyridin-3-yl-acrylonitrile
(Z)-3-(3,4-Dimethoxy-phenyl)-2-pyridin-3-yl-acrylonitrile
Protein tyrosine kinase (PTK) inhibitors are potential antiproliferative agents for diseases caused by the hyperactivity of PTKs. Tyrphostins are a class of antiproliferative compounds that act as PTK blockers. PTK inhibitors that preferentially inhibit the epidermal growth factor (EGF) receptor kinase block EGF-dependent cell proliferation. RG-13022 is an inhibitor of epidermal growth factor (EGF) receptor kinase with an IC50 value of 1 µM in HT-22 cells.
Brand Name:
Vulcanchem
CAS No.:
149286-90-8
VCID:
VC0109681
InChI:
InChI=1S/C16H14N2O2/c1-19-15-6-5-12(9-16(15)20-2)8-14(10-17)13-4-3-7-18-11-13/h3-9,11H,1-2H3/b14-8+
SMILES:
COC1=C(C=C(C=C1)C=C(C#N)C2=CN=CC=C2)OC
Molecular Formula:
C16H14N2O2
Molecular Weight:
266.29 g/mol
(Z)-3-(3,4-Dimethoxy-phenyl)-2-pyridin-3-yl-acrylonitrile
CAS No.: 149286-90-8
Reference Standards
VCID: VC0109681
Molecular Formula: C16H14N2O2
Molecular Weight: 266.29 g/mol
| CAS No. | 149286-90-8 |
|---|---|
| Product Name | (Z)-3-(3,4-Dimethoxy-phenyl)-2-pyridin-3-yl-acrylonitrile |
| Molecular Formula | C16H14N2O2 |
| Molecular Weight | 266.29 g/mol |
| IUPAC Name | (Z)-3-(3,4-dimethoxyphenyl)-2-pyridin-3-ylprop-2-enenitrile |
| Standard InChI | InChI=1S/C16H14N2O2/c1-19-15-6-5-12(9-16(15)20-2)8-14(10-17)13-4-3-7-18-11-13/h3-9,11H,1-2H3/b14-8+ |
| Standard InChIKey | DBGZNJVTHYFQJI-RIYZIHGNSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)/C=C(\C#N)/C2=CN=CC=C2)OC |
| SMILES | COC1=C(C=C(C=C1)C=C(C#N)C2=CN=CC=C2)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C=C(C#N)C2=CN=CC=C2)OC |
| Description | Protein tyrosine kinase (PTK) inhibitors are potential antiproliferative agents for diseases caused by the hyperactivity of PTKs. Tyrphostins are a class of antiproliferative compounds that act as PTK blockers. PTK inhibitors that preferentially inhibit the epidermal growth factor (EGF) receptor kinase block EGF-dependent cell proliferation. RG-13022 is an inhibitor of epidermal growth factor (EGF) receptor kinase with an IC50 value of 1 µM in HT-22 cells. |
| Synonyms | αZ-[(3,4-dimethoxyphenyl)methylene]-3-pyridineacetonitrile |
| Reference | 1.Gazit, A.,Yaish, P.,Gilon, C., et al. Tyrphostins I: Synthesis and biological activity of protein tyrosine kinase inhibitors. Journal of Medicinal Chemistry 32(10), 2344-2352 (1989). |
| PubChem Compound | 5468216 |
| Last Modified | Nov 11 2021 |
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